Cas no 448-61-3 (2,4,6-Triphenylpyrylium tetrafluoroborate)

• Product Name: 2,4,6-Triphenylpyrylium tetrafluoroborate
• CAS No: 448-61-3
• MF: C₂₃H₁₇BF₄O
• MW: 396.185100317001
• MDL: MFCD00012001
• CID: 82312
• PubChem ID: 24856467
• Update Time: 2025-05-20

2,4,6-Triphenylpyrylium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Triphenylpyrylium tetrafluoroborate
• 2,4,6-Triphenyl-pyrylium tetrafluoroborate
• 2,4,6-Triphenylpyrylium fluoroborate
• 2,4,6-triphenylpyryliumtetrafluoroborate
• Pyrylium, 2,4,6-triphenyl-, tetrafluoroborate(1-)
• C23H17BF4O
• VQYPWMWEJGDSTF-UHFFFAOYSA-N
• 6187AB
• SBB007631
• VZ22440
• AK112646
• ST2415732
• AX8066372
• ST50331293
• 2,4,6-Triphenylpyrylium tetrafluoroborate,
• C93482
• AKOS015912882
• EN300-7412203
• SCHEMBL345864
• 2,4,6-Triphenylpyrylium tetrafluoroborate, 98%
• 448-61-3
• NS00031462
• MFCD00012001
• SY060838
• DTXSID70196303
• 2,4,6-triphenyl-1lambda4-pyran-1-ylium; tetrafluoroboranuide
• T3968
• FT-0609920
• 2,4,6-triphenylpyrylium;tetrafluoroborate
• FS-4908
• 2,4,6-Triphenylpyrylium tetrafluoroborat
• TPPBF4
• DB-019857
• 2,4,6-TRIPHENYL-1??-PYRAN-1-YLIUM TETRAFLUOROBORATE
• DTXCID40118794
• EINECS 207-186-4

• MDL： MFCD00012001
• Inchi： 1S/C23H17O.BF4/c1-4-10-18(11-5-1)21-16-22(19-12-6-2-7-13-19)24-23(17-21)20-14-8-3-9-15-20;2-1(3,4)5/h1-17H;/q+1;-1
• InChI Key： VQYPWMWEJGDSTF-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[O+]1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1
• BRN： 3586533

Computed Properties

• Exact Mass: 396.13100
• Monoisotopic Mass: 405.145534
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 250-251 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water, ethyl alcohol, diethyl ether. Soluble in trifluroacetic acid.
• PSA: 13.14000
• LogP: 7.86170
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2,4,6-Triphenylpyrylium tetrafluoroborate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• RTECS：UZ1370000
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,4,6-Triphenylpyrylium tetrafluoroborate

2,4,6-Triphenylpyrylium Tetrafluoroborate (CAS No. 448-61-3): Properties, Applications, and Market Insights

2,4,6-Triphenylpyrylium tetrafluoroborate (CAS No. 448-61-3) is a versatile organic compound widely used in photochemistry, materials science, and synthetic applications. This pyrylium salt is known for its unique electronic properties, making it valuable in advanced research and industrial processes. In this article, we explore its chemical characteristics, key applications, and emerging trends in the field.

The molecular structure of 2,4,6-triphenylpyrylium tetrafluoroborate consists of a pyrylium cation core bonded to three phenyl groups, stabilized by a tetrafluoroborate anion. This arrangement contributes to its high stability and reactivity under specific conditions. Researchers often leverage its strong photooxidative properties in light-driven reactions, a topic gaining traction due to the growing interest in sustainable chemistry.

One of the most prominent applications of CAS 448-61-3 is in photocatalysis, where it serves as an efficient electron acceptor. Recent studies highlight its role in organic light-emitting diodes (OLEDs) and photodynamic therapy, aligning with the increasing demand for energy-efficient technologies and biomedical innovations. Its ability to generate reactive oxygen species (ROS) under light exposure makes it a candidate for advanced medical research.

In material science, 2,4,6-triphenylpyrylium tetrafluoroborate is used to synthesize functional polymers and dye-sensitized solar cells (DSSCs). With the global push toward renewable energy, researchers are exploring its potential in improving solar cell efficiency—a hot topic in both academic and industrial circles. Additionally, its role as a fluorescence probe in biochemical assays has attracted attention in diagnostic development.

The market for pyrylium-based compounds is expanding, driven by advancements in optoelectronics and green chemistry. Suppliers of 448-61-3 are seeing increased demand from pharmaceutical and electronics sectors. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure high purity, a critical factor for research-grade applications.

For researchers and industry professionals, understanding the synthetic pathways of 2,4,6-triphenylpyrylium tetrafluoroborate is essential. Common methods involve the condensation of 1,3,5-triphenylpentane-1,5-dione with tetrafluoroboric acid. Recent innovations focus on optimizing yield and scalability, addressing the need for cost-effective production in large-scale applications.

Safety and handling of CAS 448-61-3 follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to maintain stability. This aligns with broader industry trends emphasizing safe chemical practices and regulatory compliance.

In summary, 2,4,6-triphenylpyrylium tetrafluoroborate is a multifaceted compound with significant potential in cutting-edge technologies. Its applications in photocatalysis, material science, and biomedical research position it as a key player in modern chemistry. As sustainable and high-performance materials gain momentum, the relevance of this pyrylium salt is expected to grow further.